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Compound of Interest

Compound Name: Ici 199441

Cat. No.: B7911009

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of ICI 199441, a potent and selective kappa-opioid receptor (KOR) agonist.
Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of
experimental results.

Summary of Quantitative Data

For ease of reference, the key quantitative data for ICI 199441 hydrochloride are summarized
in the table below.
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Parameter Value Source(s)
Molecular Weight 427.80 g/mol [1112113114]
Formula C21H24CI2N20 - HCI [1]

CAS Number 115199-84-3

Purity >99% by HPLC

Up to 250 mg/mL (584.39
Solubility in DMSO mM); requires sonication.
Soluble to 100 mM.

Solubility in Ethanol Soluble to 50 mM

Appearance White to off-white solid

Experimental Protocols

Materials and Equipment
 ICI 199441 hydrochloride powder

o Dimethyl sulfoxide (DMSO), anhydrous

» Ethanol, absolute

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

e Sonicator (optional, for high concentrations)
o Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.rndsystems.com/products/ici-199441-hydrochloride_0778
https://www.medchemexpress.com/ici-199441.html
https://www.bocsci.com/ici-199-441-hydrochloride-cas-115199-84-3-item-70910.html
https://www.scbt.com/p/ici-199-441-hydrochloride-115199-84-3
https://www.rndsystems.com/products/ici-199441-hydrochloride_0778
https://www.benchchem.com/product/b7911009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7911009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» ICI 199441 is a potent pharmacological agent. Handle with care and use appropriate PPE.
e Work in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Preparation of a 10 mM DMSO Stock Solution

This is a commonly used concentration for in vitro experiments.
o Calculate the required mass:

o For 1 mL of a 10 mM stock solution, the required mass is:

» Mass (g) = 10 mmol/L * 1 L/2000 mL * 1 mL * 427.8 g/mol = 0.004278 g = 4.278 mg

e Weighing the compound:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out 4.278 mg of ICI 199441 hydrochloride powder into the tube.
e Dissolving the compound:

o Add 1 mL of anhydrous DMSO to the tube.

o Close the tube tightly and vortex thoroughly until the powder is completely dissolved. For
higher concentrations, sonication may be necessary to achieve full dissolution.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).

Preparation of an Ethanol Stock Solution
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For applications where DMSO may interfere with the experimental system, ethanol can be used
as a solvent.

o Follow the same calculation and weighing steps as for the DMSO stock solution.
e Dissolving the compound:

o Add the appropriate volume of absolute ethanol to the weighed ICI 199441. Note that the
maximum recommended concentration in ethanol is 50 mM.

o Vortex thoroughly to dissolve the compound.
 Aliquoting and Storage:
o Aliquot and store as described for the DMSO stock solution.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing ICI 199441 stock solution.
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Signaling Pathway of ICI 199441

IC1 199441 is a potent and selective agonist for the kappa-opioid receptor (KOR), which is a G-
protein coupled receptor (GPCR).
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Caption: Simplified signaling pathway of ICl 199441 via KOR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. scbt.com [scbt.com]

 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
ICI 199441 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7911009#how-to-prepare-ici-199441-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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